Cas no 1805479-71-3 (3-Amino-2-chloropyridine-4-acetic acid)
3-Amino-2-chloropyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-chloropyridine-4-acetic acid
-
- Inchi: 1S/C7H7ClN2O2/c8-7-6(9)4(1-2-10-7)3-5(11)12/h1-2H,3,9H2,(H,11,12)
- InChI Key: QECAGAKAALZGDV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CN=1)CC(=O)O)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: 0.6
- Topological Polar Surface Area: 76.2
3-Amino-2-chloropyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015777-250mg |
3-Amino-2-chloropyridine-4-acetic acid |
1805479-71-3 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029015777-1g |
3-Amino-2-chloropyridine-4-acetic acid |
1805479-71-3 | 95% | 1g |
$2,952.90 | 2022-04-01 |
3-Amino-2-chloropyridine-4-acetic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Amino-2-chloropyridine-4-acetic acid
Introduction to 3-Amino-2-chloropyridine-4-acetic acid (CAS No. 1805479-71-3)
3-Amino-2-chloropyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805479-71-3, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a pyridine core with substituents that include an amino group at the 3-position and a chloro group at the 2-position, along with an acetic acid moiety at the 4-position, exhibits unique chemical properties that make it valuable for synthetic applications.
The structural configuration of 3-Amino-2-chloropyridine-4-acetic acid imparts it with reactivity patterns that are highly useful in medicinal chemistry. The presence of the amino group allows for further functionalization via reductive amination, diazotization, or coupling reactions, while the chloro substituent can participate in nucleophilic aromatic substitution reactions. These characteristics make it a versatile building block for constructing more complex molecules.
In recent years, 3-Amino-2-chloropyridine-4-acetic acid has garnered attention in the development of novel therapeutic agents. Its pyridine scaffold is a common motif in biologically active compounds, particularly in kinase inhibitors and antiviral drugs. The compound’s ability to serve as a precursor for heterocyclic frameworks has been exploited in the synthesis of molecules targeting various disease pathways.
One notable application of 3-Amino-2-chloropyridine-4-acetic acid is in the synthesis of small-molecule inhibitors for protein kinases, which play crucial roles in cell signaling and are often implicated in cancer and inflammatory diseases. Researchers have leveraged its structural features to design analogs with improved pharmacokinetic properties and enhanced binding affinity to target enzymes. For instance, modifications at the 5-position or 6-position of the pyridine ring can yield derivatives with potent inhibitory effects on specific kinases such as Janus kinases (JAKs) or cyclin-dependent kinases (CDKs).
Additionally, 3-Amino-2-chloropyridine-4-acetic acid has been utilized in the development of antiviral agents. The pyridine core is frequently found in nucleoside analogs and other antiviral compounds due to its ability to mimic natural nucleobases and interfere with viral replication mechanisms. By incorporating this compound into drug candidates, scientists aim to develop treatments against RNA viruses, including those responsible for emerging infectious diseases.
The agrochemical industry has also explored the potential of 3-Amino-2-chloropyridine-4-acetic acid as a precursor for novel pesticides. Its structural motifs are reminiscent of herbicides and fungicides that target specific enzymatic pathways in plants or fungi. Researchers have synthesized derivatives of this compound that exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation or fungal metabolism.
From a synthetic chemistry perspective, 3-Amino-2-chloropyridine-4-acetic acid serves as a valuable starting material for multi-step organic transformations. Its reactivity allows chemists to construct complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. The acetic acid functionality further enables amide bond formation, facilitating the integration of additional pharmacophoric groups into the molecule.
In academic research, 3-Amino-2-chloropyridine-4-acetic acid has been employed in studies aimed at understanding molecular recognition processes. Computational modeling and experimental investigations have been conducted to elucidate how this compound interacts with biological targets at the molecular level. Such studies contribute to the broader understanding of drug-receptor interactions and inform the design of next-generation therapeutics.
The industrial production of 3-Amino-2-chloropyridine-4-acetic acid typically involves multi-step synthetic routes that begin with commercially available pyridine derivatives. Key steps often include chlorination, amination, and carboxylation reactions, each requiring careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthesis protocols, reducing waste and improving scalability for pharmaceutical applications.
Regulatory considerations play a critical role in the development and commercialization of compounds like 3-Amino-2-chloropyridine-4-acetic acid. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any therapeutic agent can reach clinical use. These regulatory hurdles underscore the importance of meticulous research and development efforts in bringing new drugs to market.
The future prospects for 3-Amino-2-chloropyridine-4-acetic acid remain promising as synthetic methodologies continue to evolve and new therapeutic targets are discovered. Innovations in biocatalysis and flow chemistry may further enhance its accessibility and utility in drug discovery programs. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive its application across diverse fields.
1805479-71-3 (3-Amino-2-chloropyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)